tert-Butyl(ethyl)dimethoxysilane
Overview
Description
Tert-butyl(ethyl)dimethoxysilane is a chemical compound that belongs to the class of organosilanes. It is commonly used in scientific research for its unique properties and applications.
Mechanism of Action
The mechanism of action of tert-butyl(ethyl)dimethoxysilane is not fully understood. However, it is believed to act as a crosslinking agent and a coupling agent in various chemical reactions. It can also enhance the properties of polymers by improving their mechanical strength, thermal stability, and chemical resistance.
Biochemical and Physiological Effects:
Tert-butyl(ethyl)dimethoxysilane is not intended for use in drug development or medical applications. Therefore, there is limited information available on its biochemical and physiological effects. However, it is considered to be a low toxicity compound and is not expected to cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of tert-butyl(ethyl)dimethoxysilane is its versatility in various chemical reactions. It can be used as a reagent, a precursor, and a crosslinking agent in different applications. It is also relatively easy to handle and store.
However, there are some limitations to its use in lab experiments. It can be difficult to control the reaction conditions, and it may require specialized equipment and expertise. It is also sensitive to moisture and air, which can affect its reactivity and stability.
Future Directions
There are many future directions for research on tert-butyl(ethyl)dimethoxysilane. One area of interest is the development of new synthetic routes and methods for its production. Another area is the exploration of its potential applications in different industries, such as the development of new coatings and adhesives.
In addition, there is a need for further research on the mechanism of action and the biochemical and physiological effects of tert-butyl(ethyl)dimethoxysilane. This can help to improve our understanding of its properties and potential applications.
Conclusion:
Tert-butyl(ethyl)dimethoxysilane is a versatile and useful compound that has many applications in scientific research. It is commonly used as a reagent, a precursor, and a crosslinking agent in various chemical reactions. While there are limitations to its use in lab experiments, its unique properties make it a valuable tool for researchers. Further research is needed to explore its potential applications and understand its mechanism of action.
Synthesis Methods
Tert-butyl(ethyl)dimethoxysilane can be synthesized through a reaction between tert-butyl(trichlorosilane) and ethyl lithium in the presence of a catalyst. The reaction results in the formation of tert-butyl(ethyl)dimethoxysilane as a colorless liquid.
Scientific Research Applications
Tert-butyl(ethyl)dimethoxysilane is commonly used in scientific research for its unique properties and applications. It is used as a reagent in the synthesis of various organic compounds and as a precursor in the preparation of other organosilanes. It is also used in the production of coatings, adhesives, and sealants.
properties
CAS RN |
129880-07-5 |
|---|---|
Product Name |
tert-Butyl(ethyl)dimethoxysilane |
Molecular Formula |
C8H20O2Si |
Molecular Weight |
176.33 g/mol |
IUPAC Name |
tert-butyl-ethyl-dimethoxysilane |
InChI |
InChI=1S/C8H20O2Si/c1-7-11(9-5,10-6)8(2,3)4/h7H2,1-6H3 |
InChI Key |
PSWKAZOCOHMXCW-UHFFFAOYSA-N |
SMILES |
CC[Si](C(C)(C)C)(OC)OC |
Canonical SMILES |
CC[Si](C(C)(C)C)(OC)OC |
synonyms |
tert-Butyl(ethyl)dimethoxysilane |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
